Cas no 1805213-52-8 (3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine)
3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine
-
- Inchi: 1S/C7H9F2N3O/c8-7(9)6-5(13)1-3(11)4(2-10)12-6/h1,7,13H,2,10-11H2
- InChI Key: LTXKHTYQDUEHQF-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=C(C(CN)=N1)N)O)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: -0.1
- Topological Polar Surface Area: 85.2
3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005570-500mg |
3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine |
1805213-52-8 | 97% | 500mg |
$999.60 | 2022-04-01 | |
| Alichem | A024005570-1g |
3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine |
1805213-52-8 | 97% | 1g |
$1,663.20 | 2022-04-01 |
3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine
Introduction to 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805213-52-8)
3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805213-52-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.
The chemical structure of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine is particularly noteworthy. The presence of an amino group, an aminomethyl group, a difluoromethyl group, and a hydroxyl group on the pyridine ring imparts distinct chemical properties and reactivity. The difluoromethyl group, in particular, is known for its ability to modulate biological activity and improve pharmacokinetic properties. This structural complexity makes the compound a valuable candidate for drug discovery and development.
The synthesis of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine has been the subject of several recent studies. One common approach involves the reaction of 5-bromo-2-chloro-6-difluoromethylpyridin-3-amine with formaldehyde and ammonia to form the desired product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, alternative synthetic routes have been explored to enhance the efficiency and sustainability of the process.
In terms of biological activity, 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a promising lead for further development.
Recent research has also focused on the pharmacological properties of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine. Preclinical studies have shown that it possesses favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are crucial for its potential use as a therapeutic agent in clinical settings. Furthermore, preliminary data suggest that the compound may have anti-inflammatory and neuroprotective effects, broadening its potential applications.
The therapeutic potential of 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine has been further validated through in vivo studies. Animal models have demonstrated its efficacy in reducing tumor growth and improving survival rates in cancer models. Additionally, it has shown promise in treating inflammatory diseases and neurological disorders, highlighting its versatility as a drug candidate.
In conclusion, 3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805213-52-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, efficient synthesis methods, favorable biological activities, and promising pharmacological properties make it an attractive candidate for further development. Ongoing research continues to explore its full therapeutic potential and optimize its use in various medical applications.
1805213-52-8 (3-Amino-2-(aminomethyl)-6-(difluoromethyl)-5-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)